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Compound of Interest

Compound Name: 9-Hydroxyvelleral

Cat. No.: B15347963

A comprehensive review of existing scientific literature reveals a significant lack of specific data
on the biological activity of 9-Hydroxyvelleral. Despite extensive searches for this particular
compound, no dedicated studies detailing its quantitative biological effects, experimental
protocols, or associated signaling pathways could be identified. The available research
primarily focuses on the broader biological properties of extracts from the fungus Lactarius
vellereus, the natural source of velleral and its derivatives, or on the activities of more
extensively studied related compounds.

The Chemical Defense System of Lactarius
vellereus

The fungus Lactarius vellereus is known to possess a sophisticated chemical defense
mechanism.[1] When the fruiting body of the mushroom is damaged, it releases a latex
containing precursor compounds that are enzymatically converted into pungent and bioactive
molecules. The most well-documented of these are the sesquiterpene dialdehydes, velleral and
isovelleral. These compounds exhibit a broad spectrum of biological activities and are
considered key components of the mushroom's defense against predators and
microorganisms.[1]

Biological Activities of Lactarius vellereus Extracts
and Related Compounds
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While specific data for 9-Hydroxyvelleral is absent, studies on extracts of Lactarius vellereus
and its prominent bioactive constituents provide some context for the potential activities of its
derivatives.

Antimicrobial Activity

Extracts from Lactarius vellereus have demonstrated antimicrobial properties. For instance, an
acetone extract of the fungus was reported to exhibit a Minimum Inhibitory Concentration (MIC)
of 19 ug/mL against Klebsiella pneumoniae.[2] This suggests that compounds within the
mushroom, potentially including velleral derivatives, possess antibacterial capabilities.

Antioxidant Activity

The antioxidant potential of Lactarius vellereus has also been investigated. One study
measured the scavenging effect of a mushroom extract on 2,2-diphenyl-1-picrylhydrazyl
(DPPH) radicals, demonstrating 86% inhibition at a concentration of 1 mg/mL.[2] The half-
maximal inhibitory concentration (IC50) for this activity was determined to be 0.68 mg/mL.[2]
This antioxidant capacity is likely attributable to a range of compounds present in the extract.

The Void of Information on 9-Hydroxyvelleral

The absence of specific research on 9-Hydroxyvelleral limits the ability to provide a detailed
technical guide as requested. Key information that remains elusive includes:

o Quantitative Biological Data: No IC50, EC50, or other quantitative metrics for any specific
biological activity of 9-Hydroxyvelleral are available in the public domain.

o Experimental Protocols: Without published studies, the methodologies for isolating, purifying,
and testing the biological activity of 9-Hydroxyvelleral cannot be detailed.

 Signaling Pathways: The mechanism of action and any potential interaction with cellular
signaling pathways for 9-Hydroxyvelleral remain unknown.

Future Directions

The bioactivity of velleral and isovelleral suggests that other derivatives, such as 9-
Hydroxyvelleral, could also possess interesting pharmacological properties. Further research
is required to isolate and characterize 9-Hydroxyvelleral and to subsequently investigate its
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potential antimicrobial, anti-inflammatory, cytotoxic, or other biological activities. Such studies
would be essential to elucidate its mechanism of action and to determine its potential for future
drug development.

Logical Relationship: From Fungus to Potential
Bioactivity

The following diagram illustrates the logical flow from the natural source to the presumed but
unconfirmed bioactivity of 9-Hydroxyvelleral, based on the activities of its parent fungus and
related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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